Cas no 648923-04-0 (BENZAMIDE, 5-CHLORO-N-[3-[[[(3,5-DIMETHYLPHENYL)METHYL]AMINO]METHYL]PHENYL]-2-HYDROXY-)

BENZAMIDE, 5-CHLORO-N-[3-[[[(3,5-DIMETHYLPHENYL)METHYL]AMINO]METHYL]PHENYL]-2-HYDROXY- structure
648923-04-0 structure
Product name:BENZAMIDE, 5-CHLORO-N-[3-[[[(3,5-DIMETHYLPHENYL)METHYL]AMINO]METHYL]PHENYL]-2-HYDROXY-
CAS No:648923-04-0
MF:C23H23ClN2O2
MW:394.893924951553
CID:3355290
PubChem ID:57721681

BENZAMIDE, 5-CHLORO-N-[3-[[[(3,5-DIMETHYLPHENYL)METHYL]AMINO]METHYL]PHENYL]-2-HYDROXY- Chemical and Physical Properties

Names and Identifiers

    • BENZAMIDE, 5-CHLORO-N-[3-[[[(3,5-DIMETHYLPHENYL)METHYL]AMINO]METHYL]PHENYL]-2-HYDROXY-
    • benzamide,5-chloro-n-[3-[[[(3,5-dimethylphenyl)methyl]amino]methyl]phenyl]-2-hydroxy-
    • SCHEMBL13812618
    • 648923-04-0
    • Inchi: InChI=1S/C23H23ClN2O2/c1-15-8-16(2)10-18(9-15)14-25-13-17-4-3-5-20(11-17)26-23(28)21-12-19(24)6-7-22(21)27/h3-12,25,27H,13-14H2,1-2H3,(H,26,28)
    • InChI Key: OXHUKANHYRYXNO-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 394.1448057Da
  • Monoisotopic Mass: 394.1448057Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 61.4Ų

BENZAMIDE, 5-CHLORO-N-[3-[[[(3,5-DIMETHYLPHENYL)METHYL]AMINO]METHYL]PHENYL]-2-HYDROXY- Related Literature

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